Cas no 1805651-15-3 (Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate)
Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate
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- Inchi: 1S/C14H15F2NO3/c1-3-11-9(7-12(18)19-4-2)5-6-10(8-17)13(11)20-14(15)16/h5-6,14H,3-4,7H2,1-2H3
- InChI Key: OAYALFIEYCMSDQ-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C#N)C=CC(CC(=O)OCC)=C1CC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 367
- XLogP3: 3.5
- Topological Polar Surface Area: 59.3
Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000005-1g |
Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate |
1805651-15-3 | 97% | 1g |
1,549.60 USD | 2021-07-06 |
Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate
Comprehensive Overview of Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate (CAS No. 1805651-15-3)
Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate (CAS No. 1805651-15-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a difluoromethoxy moiety, and an ethyl ester, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic ring could enhance metabolic stability and bioavailability.
In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate has surged, driven by their role in developing next-generation therapeutics. Fluorination is a key strategy in medicinal chemistry to improve drug potency and reduce side effects. This compound’s difluoromethoxy group is especially noteworthy, as it mimics the electronic properties of a methoxy group while offering superior resistance to enzymatic degradation. Such attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.
The synthesis of CAS No. 1805651-15-3 involves multi-step organic reactions, including esterification and aromatic substitution. Its ethyl ester functionality provides a handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability makes it a valuable tool for chemists exploring small-molecule inhibitors or agonist compounds, areas of high interest in oncology and neurology research.
Beyond pharmaceuticals, Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate has potential applications in agrochemicals. The cyano group and fluorinated aromatic system are common motifs in pesticides and herbicides, where they contribute to enhanced pest resistance and environmental persistence. With growing global focus on sustainable agriculture, this compound’s role in developing eco-friendly crop protection agents is a hot topic among researchers and industry stakeholders.
Analytical characterization of CAS No. 1805651-15-3 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards for research and industrial use. The compound’s stability under various conditions is also a critical consideration, particularly for large-scale applications. Questions like "How to store fluorinated esters?" or "What solvents are compatible with Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate?" are commonly searched, reflecting practical concerns in laboratory settings.
In summary, Ethyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity position it at the intersection of multiple high-impact fields, from drug development to agrochemical design. As research into fluorinated compounds continues to expand, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.
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